Cas no 1170366-35-4 (1-(2,3-Dimethylphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea)

• Product Name: 1-(2,3-Dimethylphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea
• CAS No: 1170366-35-4
• MF: C₂₄H₂₂N₄O₂
• MW: 398.457085132599
• CID: 5753665
• PubChem ID: 30367067
• Update Time: 2025-07-10

1-(2,3-Dimethylphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea
• 1170366-35-4
• F5530-0209
• 1-(2,3-dimethylphenyl)-3-(2-methyl-4-oxo-3-phenylquinazolin-6-yl)urea
• AKOS024512580
• 1-(2,3-Dimethylphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea

• Inchi： 1S/C24H22N4O2/c1-15-8-7-11-21(16(15)2)27-24(30)26-18-12-13-22-20(14-18)23(29)28(17(3)25-22)19-9-5-4-6-10-19/h4-14H,1-3H3,(H2,26,27,30)
• InChI Key： OHTAKNUYHAEFFI-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2N=C(C)N1C1C=CC=CC=1)NC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 398.17427596g/mol
• Monoisotopic Mass: 398.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(2,3-Dimethylphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea

Professional Introduction to Compound with CAS No. 1170366-35-4 and Product Name: 1-(2,3-Dimethylphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea

Compound with the CAS number 1170366-35-4 and the product name 1-(2,3-Dimethylphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique chemical properties of this molecule make it a subject of intense research interest, particularly in the development of novel drug candidates.

The molecular structure of 1-(2,3-Dimethylphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea incorporates several key functional groups that contribute to its pharmacological activity. The presence of a dimethylphenyl group at the 1-position and a methyl-substituted 4-oxo-3-phenyl-3,4-dihydroquinazolin moiety at the 3-position suggests a high degree of specificity in its interactions with biological targets. These structural elements are critical in determining the compound's efficacy and selectivity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and its biological targets. Studies have shown that the dimethylphenyl group enhances binding affinity by stabilizing key interactions through hydrophobic effects, while the methyl-substituted 4-oxo-3-phenyl-3,4-dihydroquinazolin moiety plays a crucial role in modulating receptor activity. These findings highlight the importance of structural optimization in drug design and development.

In vitro studies have demonstrated that 1-(2,3-Dimethylphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin)urea exhibits promising pharmacological properties. Specifically, it has been shown to inhibit the activity of certain enzymes and receptors involved in inflammatory pathways. The compound's ability to modulate these pathways suggests potential therapeutic applications in conditions such as cancer, inflammation, and neurodegenerative diseases. These findings are supported by recent research indicating that similar molecules have shown significant efficacy in preclinical models.

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